Cas no 6826-24-0 (5-phenyl-1,3-oxazol-2-amine)

• Product Name: 5-phenyl-1,3-oxazol-2-amine
• CAS No: 6826-24-0
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD00087876
• CID: 820351
• PubChem ID: 12707563
• Update Time: 2025-04-19

5-phenyl-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Phenyloxazol-2-amine
• 5-PHENYL-OXAZOL-2-YLAMINE
• 2-AMINO-5-PHENYL OXAZOLE
• 5-Phenyl-1,3-oxazol-2-amine
• 5-phenyl-2-Oxazolamine
• 2-Amino-5-phenyloxazole
• SCHEMBL2854988
• 5-phenyl-2-aminooxazole
• AKOS005174276
• 5-Phenyl-1,3-oxazol-2-amine, 95%
• CCG-326860
• LCZC2875
• IUHYFLKPKSFRCT-UHFFFAOYSA-N
• 2-OXAZOLAMINE, 5-PHENYL-
• MFCD00087876
• AMY38395
• CS-0187169
• CHEMBL4525862
• EN300-124727
• DTXSID40507548
• AB03235
• SY086860
• 6826-24-0
• C90525
• ALBB-014313
• STL504689
• 5-phenyl-1,3-oxazol-2-amine

• MDL： MFCD00087876
• Inchi： 1S/C9H8N2O/c10-9-11-6-8(12-9)7-4-2-1-3-5-7/h1-6H,(H2,10,11)
• InChI Key： IUHYFLKPKSFRCT-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.204
• Melting Point: 215-216 ºC
• Boiling Point: 341 ºC
• Flash Point: 160 ºC

5-phenyl-1,3-oxazol-2-amine Security Information

• HazardClass：IRRITANT